Cas no 1955514-67-6 (rac-(2R,3S)-2-1-(cyclopropylmethyl)-1H-pyrazol-4-yloxolan-3-amine dihydrochloride)

• Product Name: rac-(2R,3S)-2-1-(cyclopropylmethyl)-1H-pyrazol-4-yloxolan-3-amine dihydrochloride
• CAS No: 1955514-67-6
• MF: C₁₁H₁₉Cl₂N₃O
• MW: 280.194060564041
• MDL: MFCD30181798
• CID: 5238284
• PubChem ID: 122164221
• Update Time: 2025-10-29

rac-(2R,3S)-2-1-(cyclopropylmethyl)-1H-pyrazol-4-yloxolan-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-[1-(Cyclopropylmethyl)pyrazol-4-yl]oxolan-3-amine;dihydrochloride
• rac-(2R,3S)-2-[1-(cyclopropylmethyl)-1H-pyrazol-4-yl]oxolan-3-amine dihydrochloride, trans
• rac-(2R,3S)-2-[1-(cyclopropylmethyl)-1H-pyrazol-4-yl]oxolan-3-amine dihydrochloride
• rac-(2R,3S)-2-1-(cyclopropylmethyl)-1H-pyrazol-4-yloxolan-3-amine dihydrochloride

• MDL： MFCD30181798
• Inchi： 1S/C11H17N3O.2ClH/c12-10-3-4-15-11(10)9-5-13-14(7-9)6-8-1-2-8;;/h5,7-8,10-11H,1-4,6,12H2;2*1H/t10-,11+;;/m1../s1
• InChI Key： GKUGVMKIWIHNHP-OXPNAJOUSA-N
• SMILES： Cl.Cl.O1CC[C@H]([C@@H]1C1C=NN(C=1)CC1CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 232
• Topological Polar Surface Area: 53.1

Additional information on rac-(2R,3S)-2-1-(cyclopropylmethyl)-1H-pyrazol-4-yloxolan-3-amine dihydrochloride

rac-(2R,3S)-2-1-(cyclopropylmethyl)-1H-pyrazol-4-yloxolan-3-amine dihydrochloride

The compound rac-(2R,3S)-2-1-(cyclopropylmethyl)-1H-pyrazol-4-yloxolan-3-amine dihydrochloride (CAS No. 1955514-67-6) is a highly specialized chemical entity with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

Structural Overview and Synthesis

The molecular structure of rac-(2R,3S)-2-1-(cyclopropylmethyl)-1H-pyrazol-4-yloxolan-3-amine dihydrochloride is characterized by a pyrazole ring system, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The pyrazole ring is substituted with a cyclopropylmethyl group at the 4-position, introducing a unique stereochemistry that plays a crucial role in its biological activity. The compound also features an oxolane (tetrahydrofuran) ring fused to the pyrazole, further enhancing its structural complexity and potential for interaction with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions and stereochemical control. The use of chiral auxiliaries and asymmetric catalysis has been pivotal in achieving the desired stereochemistry, particularly the (2R,3S) configuration, which is critical for its pharmacological activity.

Biological Activity and Mechanism of Action

Research into rac-(2R,3S)-2-1-(cyclopropylmethyl)-1H-pyrazol-4-yloxolan-3-amine dihydrochloride has revealed its potent activity as a modulator of various cellular pathways. Studies have demonstrated its ability to inhibit key enzymes involved in inflammatory processes, making it a potential candidate for the treatment of chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

Moreover, this compound has shown promising results in preclinical models of neurodegenerative diseases, particularly Alzheimer's disease. Its ability to modulate amyloid-beta aggregation and reduce neurotoxicity suggests a novel therapeutic approach for addressing this debilitating condition.

Recent research has also explored its role as a kinase inhibitor, with particular focus on its ability to target kinases involved in cancer progression. This has opened new avenues for its application in oncology, where selective kinase inhibition is a critical therapeutic strategy.

Applications in Drug Development

The versatility of rac-(2R,3S)-2-1-(cyclopropylmethyl)-1H-pyrazol-4-yloxolan-3